Cas no 81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-)

Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- structure
81326-09-2 structure
Product Name:Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
CAS No:81326-09-2
MF:C17H18O8
MW:350.320025920868
CID:704150
PubChem ID:71420996
Update Time:2025-04-19

Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
    • 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxybenzoic acid
    • 2,6-dimethoxy-4-(2',6'-dimethoxy-4'-carboxyphenoxy)phenol
    • 81326-09-2
    • DTXSID40840169
    • Inchi: 1S/C17H18O8/c1-21-11-7-10(8-12(22-2)15(11)18)25-16-13(23-3)5-9(17(19)20)6-14(16)24-4/h5-8,18H,1-4H3,(H,19,20)
    • InChI Key: ACQYRYSQZIXFDV-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=C(C=1)OC)O)OC)C1C(=CC(C(=O)O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 350.10016753g/mol
  • Monoisotopic Mass: 350.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 104Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.